4-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid

• IUPAC Name: 4-[3-(methylcarbamoyl)phenyl]benzoic acid
• InChI: InChI=1S/C15H13NO3/c1-16-14(17)13-4-2-3-12(9-13)10-5-7-11(8-6-10)15(18)19/h2-9H,1H3,(H,16,17)(H,18,19)
• InChI Key: ONMNBSOTSNMYEP-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC(=C1)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C15H13NO3
• DSSTOX Substance ID: DTXSID80683315
• Molecular Weight: 255.27 g/mol
• CAS No.: 1207426-44-5

Description

4-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid is an organic compound with the molecular formula C15H13NO3 and a molecular weight of 255.27 g/mol It is a derivative of benzoic acid, featuring a biphenyl structure with a methylaminocarbonyl group attached to one of the phenyl rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely-used method for forming carbon-carbon bonds . This reaction typically involves the coupling of an aryl halide with an aryl boronic acid in the presence of a palladium catalyst and a base. The reaction conditions are generally mild and tolerant of various functional groups.

Industrial Production Methods

In an industrial setting, the production of 4-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid may involve large-scale Suzuki–Miyaura coupling reactions. The choice of reagents, catalysts, and reaction conditions can be optimized to maximize yield and minimize costs. Additionally, purification techniques such as recrystallization or chromatography may be employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

4-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (e.g., Br2, Cl2) or nucleophiles (e.g., NH3, OH-) can be employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines or alcohols. Substitution reactions can introduce various functional groups onto the aromatic rings.

Scientific Research Applications

4-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition or protein-ligand interactions.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid involves its interaction with specific molecular targets and pathways. For instance, in biological systems, the compound may act as an inhibitor of certain enzymes or receptors, affecting cellular processes. The exact mechanism depends on the context of its application and the specific targets involved.

Comparison with Similar Compounds

Similar Compounds

• 4-Fluoro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid
• 2-Fluoro-4-[3-(N-methylaminocarbonyl)phenyl]benzoic acid
• 4-Chloro-3-[3-(N-methylaminocarbonyl)phenyl]benzoic acid

Uniqueness

4-[3-(N-Methylaminocarbonyl)phenyl]benzoic acid is unique due to its specific substitution pattern and functional groups, which confer distinct chemical properties and reactivity. Compared to similar compounds, it may exhibit different reactivity profiles, making it suitable for specific applications in research and industry.